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Compound Focus: Sulphur Blue 10

CAS No.: 1327-62-4

Cat. No.: S1824109

Sulphur Blue 10: Chemical Profile

The table below summarizes the basic identifying information for Sulphur Blue 10, which is a sulfur dye

used in textile and leather dyeing [1] [2].

Property Description

CAS Number 1327-62-4 [3] [4] [2]

Synonyms Immedial New Blue FBL, Solfo Blue FB Supra, Sulfogen Blue FBL, C.l. 53470
[3] [4] [2]

Product Type Sulfur Dye [3]

Common Dyeing of cotton, viscose, linen, and leather [2]

Applications

Filling the Knowledge Gaps

A robust comparison guide requires experimental data. Here is a breakdown of the core information you

need and how to find it.
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e Source Experimental Spectra: Major chemical suppliers (such as Alfa Chemistry and BOC
Sciences, listed in the search results) often provide analytical data for their products [3] [4]. You can
directly request Certificates of Analysis (CoA) or spectral data sheets for Sulphur Blue 10 from them.

e Acquire Comparison Data: To create a fair comparison, you will need to obtain spectroscopic data
for alternative dyes under consistent, controlled conditions. Key alternatives to consider include:

o Other Sulfur Dyes (e.g., other colors from the same class)
o Different Dye Classes (e.g., Reactive Dyes and Direct Dyes, which are mentioned as
competitors in the market analysis) [1].

¢ Establish Testing Protocols: For a valid comparison, you should develop standard experimental

protocols. The workflow for characterizing an unknown dye sample can be generalized as follows:

Dye Sample

Gdentification Resula
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A Roadmap for Your Guide

Based on the information gap, here is a practical path forward to complete your comparison guide:

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.alfa-chemistry.com/sulphur-blue-10-cas-1327-62-4-item-58664.htm
https://www.bocsci.com/sulphur-blue-10-cas-1327-62-4-item-224368.html
https://www.smolecule.com/products/s1824109?utm_src=pdf-body
https://www.cognitivemarketresearch.com/sulphur-blue-brn-150-market-report
https://www.smolecule.com/products/s1824109?utm_src=pdf-body-img
https://www.smolecule.com/products/s1824109?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Contact Suppliers for Data: Reach out to suppliers like Alfa Chemistry and BOC Sciences to
acquire existing IR, UV-Vis, and potentially NMR spectra for Sulphur Blue 10 [3] [4].
e Designh a Comparison Experiment: Plan a laboratory experiment to generate head-to-head
spectroscopic data. The key steps would be:
o Sample Preparation: Prepare standardized solutions or solid samples of Sulphur Blue 10 and
selected alternative dyes.
o Instrumental Analysis: Run the samples using FTIR (focusing on the 1450-500 cm~1
fingerprint region for unique identification) and UV-Vis Spectroscopy [5] [6].
o Data Compilation: Organize the key absorption peaks and spectral patterns into comparison
tables.
¢ Focus on Practical Interpretation: In your guide, help researchers interpret the data. For instance,
explain how the complex pattern in the IR fingerprint region acts as a unique signature for Sulphur
Blue 10, distinguishing it from other dyes even of the same class [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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